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Compound of Interest

Compound Name: Antimicrobial agent-10

Cat. No.: B12400563 Get Quote

Application Note: Antimicrobial Agent-10
For Research Use Only. Not for use in diagnostic procedures.

Introduction
Antimicrobial agent-10 is a novel synthetic cationic peptide designed for potent antimicrobial

activity against a broad spectrum of bacterial pathogens. Its amphipathic structure allows it to

selectively target and disrupt the integrity of bacterial cell membranes, leading to rapid cell

death. This document provides detailed protocols for the handling, application, and evaluation

of Antimicrobial agent-10 in a laboratory setting.

Physicochemical Properties
Proper handling and storage are crucial for maintaining the stability and activity of

Antimicrobial agent-10.
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Property Specification

Appearance White to off-white lyophilized powder

Molecular Weight 1852.4 g/mol

Purity (HPLC) ≥95%

Solubility
Soluble in sterile, nuclease-free water (up to 10

mg/mL)

Storage

Store lyophilized powder at -20°C. Store

reconstituted solutions in aliquots at -20°C for

up to 3 months. Avoid repeated freeze-thaw

cycles.

In Vitro Antimicrobial Activity
The antimicrobial efficacy of Antimicrobial agent-10 was evaluated against a panel of

clinically relevant bacterial strains using the broth microdilution method to determine the

Minimum Inhibitory Concentration (MIC).

Bacterial Strain Type ATCC Number MIC (µg/mL)

Staphylococcus

aureus
Gram-positive 29213 4

Enterococcus faecalis Gram-positive 29212 8

Streptococcus

pneumoniae
Gram-positive 49619 4

Escherichia coli Gram-negative 25922 16

Pseudomonas

aeruginosa
Gram-negative 27853 32

Klebsiella

pneumoniae
Gram-negative 700603 16
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Selectivity and Cytotoxicity
The cytotoxic effect of Antimicrobial agent-10 on mammalian cells was assessed to

determine its selectivity for bacterial cells over host cells. The 50% cytotoxic concentration

(CC50) was determined using a human embryonic kidney cell line (HEK-293).

Cell Line Assay Type CC50 (µg/mL)
Selectivity Index
(CC50 / MIC for S.
aureus)

HEK-293 MTT Assay > 128 > 32

Proposed Mechanism of Action
Antimicrobial agent-10 functions by disrupting bacterial cell membranes. The cationic nature

of the peptide is electrostatically attracted to the negatively charged components of bacterial

membranes, such as lipopolysaccharides (LPS) and teichoic acids. This interaction leads to

membrane permeabilization, leakage of intracellular contents, and ultimately, cell lysis.
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Figure 1: Proposed Mechanism of Action of Antimicrobial Agent-10
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Figure 2: Workflow for Broth Microdilution MIC Assay

1. Prepare Agent Dilutions
(e.g., 64 to 0.5 µg/mL)

3. Inoculate 96-Well Plate
(Agent + Bacteria)

2. Prepare Bacterial Inoculum
(~5x10^5 CFU/mL)

4. Incubate Plate
(18-24h at 37°C)

5. Read Results
(Visual Inspection for Turbidity)

6. Determine MIC
(Lowest concentration with no growth)

Click to download full resolution via product page

To cite this document: BenchChem. [How to use "Antimicrobial agent-10" in a laboratory
setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400563#how-to-use-antimicrobial-agent-10-in-a-
laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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